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Technical Support Center: VB1080 VSWR Bridge
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in resolving

issues with inaccurate Voltage Standing Wave Ratio (VSWR) measurements using the VB1080
VSWR Bridge with a compatible RIGOL DSA series spectrum analyzer.

Frequently Asked Questions (FAQs)
Q1: What is the VB1080 and what is it used for?

A1: The VB1080 is a VSWR bridge used in conjunction with a RIGOL DSA series spectrum

analyzer to measure S11-related parameters, including return loss, reflection coefficient, and

VSWR.[1] Its typical applications involve measuring the S11 parameters of components like

filters, amplifiers, and mixers, as well as determining the resonant frequency and VSWR of

antennas.[1]

Q2: What equipment is required to perform a VSWR measurement with the VB1080?

A2: To perform a VSWR measurement, you will need the following:

A RIGOL DSA series spectrum analyzer with a tracking generator (-TG model).

A RIGOL VB1080 VSWR bridge.
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The device under test (DUT).

High-quality coaxial cables and adapters with the correct impedance matching.

Q3: What is a "good" VSWR value?

A3: A perfect impedance match corresponds to a VSWR of 1:1, indicating that no power is

reflected. In practice, a VSWR of 1.1:1 to 1.2:1 is considered very good.[2][3] A VSWR below

1.5:1 is generally considered to be a good impedance match. Higher VSWR values signify a

greater degree of impedance mismatch and reduced efficiency.[2][3]

Troubleshooting Guides
Issue 1: Inaccurate or Unstable VSWR Readings
Unreliable VSWR measurements can stem from several sources. Follow these steps to

diagnose and resolve the issue.

Symptoms:

VSWR readings fluctuate significantly.

Measured VSWR is unexpectedly high.

Measurements are not repeatable.

Troubleshooting Steps:

Verify Physical Connections:

Ensure all connectors are clean. Use a lint-free swab and appropriate contact cleaner to

remove any contaminants.[2]

Check that all cables and adapters are securely fastened. Loose connections are a

common source of error.

Inspect cables and connectors for any signs of damage, such as bends, frays, or worn-out

connectors. Damaged components can significantly alter electrical properties.
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Review Calibration (Normalization) Procedure:

An incorrect or expired calibration is a primary cause of inaccurate VSWR measurements.

[4]

Perform an "open" calibration before connecting the Device Under Test (DUT). This

involves leaving the DUT port of the VB1080 open to create a 100% reflection, which

normalizes the measurement and minimizes the effects of cables and adapters.[2][3]

Ensure the frequency span on the spectrum analyzer is correctly set for your DUT before

calibration.[2][3]

Minimize External Influences:

Whenever possible, connect the DUT directly to the VB1080 without using extra cables or

adapters, as these can introduce additional reflections.

Be aware of "common mode currents" that can flow on the outside of the coaxial cable

and affect measurements. While less of a concern in a controlled lab environment

compared to antenna installations, ensuring proper grounding can help mitigate this.

Logical Troubleshooting Workflow:
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Caption: Troubleshooting workflow for inaccurate VSWR.
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Issue 2: "Calibration Failed" or "Set Reference Failed"
Error
This error message typically indicates a problem during the normalization process.

Possible Causes and Solutions:

Cause Description Solution

Faulty Reference

Cable/Adapter

The cable or adapter used

during the open calibration

may be damaged or of poor

quality.

Try using a different, high-

quality cable for the reference

setup. Ensure the cable is

straight and not coiled during

calibration.

Incorrect Calibration Procedure

The steps for performing the

open calibration were not

followed correctly.

Refer to the experimental

protocol below and ensure

each step is executed in the

correct order. The DUT port

must be open during the "Cal

Open" step.

Instrument Drifting

The performance of the

spectrum analyzer may have

drifted due to temperature

changes after the last

calibration.

Allow the spectrum analyzer to

warm up for the manufacturer-

recommended time before

calibration. If the ambient

temperature changes

significantly, perform a new

calibration.

Internal Hardware Issue

There may be an issue with

the spectrum analyzer's

tracking generator or the

VB1080 bridge itself.

If the above steps fail, test the

spectrum analyzer's tracking

generator output

independently. If the problem

persists, contact technical

support.

Experimental Protocols
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Protocol 1: Standard VSWR Measurement Procedure
This protocol outlines the steps for a standard VSWR measurement using the VB1080 and a

RIGOL DSA series spectrum analyzer.

Methodology:

Setup:

Connect the VB1080 directly to the spectrum analyzer. The 'IN' port of the VB1080
connects to the tracking generator output, and the 'OUT' port connects to the RF input of

the analyzer.

Ensure all connections are secure.

Power on the spectrum analyzer and allow it to stabilize.

Configuration:

Set the desired frequency range (start and stop frequencies) on the spectrum analyzer to

match the operating range of the DUT.[2][3]

Set the tracking generator output level to an appropriate power for your DUT.

Calibration (Normalization):

Leave the 'DUT' port of the VB1080 unconnected (open).

On the spectrum analyzer, navigate to the VSWR measurement menu.

Select the "Cal Open" or "Normalize" function. The analyzer will perform a sweep and

store the trace as a reference. This effectively subtracts the losses and reflections of the

test setup from the subsequent measurement.

Measurement:

Connect the DUT to the 'DUT' port of the VB1080.

The spectrum analyzer will now display the VSWR of the DUT.
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Use markers to pinpoint the VSWR at specific frequencies of interest.

Measurement Setup Diagram:

Spectrum Analyzer

VB1080 Bridge

TG Out IN Coax Cable 

RF In OUT Coax Cable 

DUT Device Under Test

Click to download full resolution via product page

Caption: VB1080 measurement setup.

Quantitative Data Summary
Table 1: Common VSWR Values and Corresponding Return Loss

This table provides a quick reference for converting between VSWR and Return Loss, which is

often displayed in dB on the spectrum analyzer.
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VSWR Return Loss (dB) Reflected Power (%)

1.0:1 ∞ 0%

1.1:1 26.44 0.23%

1.2:1 20.83 0.83%

1.3:1 17.69 1.70%

1.4:1 15.56 2.77%

1.5:1 13.98 4.00%

2.0:1 9.54 11.11%

3.0:1 6.02 25.00%

Data derived from standard VSWR to Return Loss conversion formulas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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